molecular formula C11H16N2O2 B13264520 3-{[(2-Hydroxypropyl)amino]methyl}benzamide

3-{[(2-Hydroxypropyl)amino]methyl}benzamide

Cat. No.: B13264520
M. Wt: 208.26 g/mol
InChI Key: CSWFCDBWWCZTCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(2-Hydroxypropyl)amino]methyl}benzamide is a benzamide derivative characterized by a central benzamide scaffold substituted with a 2-hydroxypropylaminomethyl group.

Properties

Molecular Formula

C11H16N2O2

Molecular Weight

208.26 g/mol

IUPAC Name

3-[(2-hydroxypropylamino)methyl]benzamide

InChI

InChI=1S/C11H16N2O2/c1-8(14)6-13-7-9-3-2-4-10(5-9)11(12)15/h2-5,8,13-14H,6-7H2,1H3,(H2,12,15)

InChI Key

CSWFCDBWWCZTCQ-UHFFFAOYSA-N

Canonical SMILES

CC(CNCC1=CC(=CC=C1)C(=O)N)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide typically involves the condensation of benzoic acids with amines. One efficient method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is considered green, rapid, and highly efficient, providing high yields and using eco-friendly processes.

Industrial Production Methods

In industrial settings, the production of benzamide derivatives, including 3-{[(2-Hydroxypropyl)amino]methyl}benzamide, often involves similar condensation reactions but on a larger scale. The use of ultrasonic irradiation and recoverable catalysts makes the process more sustainable and cost-effective .

Chemical Reactions Analysis

Types of Reactions

3-{[(2-Hydroxypropyl)amino]methyl}benzamide can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

    Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

    Substitution: Halogens (e.g., chlorine) in the presence of a catalyst like iron(III) chloride (FeCl3).

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of primary or secondary amines.

    Substitution: Formation of halogenated benzamides.

Scientific Research Applications

3-{[(2-Hydroxypropyl)amino]methyl}benzamide has a wide range of applications in scientific research:

Mechanism of Action

Comparison with Similar Compounds

Structural Analogs and Key Features

The following table summarizes structurally related benzamide derivatives and their distinguishing features:

Compound Substituents Key Properties Applications
3-{[(2-Hydroxypropyl)amino]methyl}benzamide - 2-Hydroxypropylaminomethyl group at position 3 - Potential N,O-bidentate directing group
- Moderate polarity due to hydroxyl
Catalytic C–H functionalization
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide () - 3-Methylbenzamide core
- 2-Hydroxy-1,1-dimethylethyl group
- Crystalline solid (X-ray confirmed)
- Enhanced steric bulk
Metal-catalyzed reactions
N-(3-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl)benzamide () - 3,4-Dihydroisoquinoline moiety
- Hydroxypropyl linkage
- High synthetic yield (71–94%)
- Soluble in DCM
Intermediate for bioactive molecules
N-(3-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl)-3-(((tetrahydro-2H-pyran-4-yl)amino)methyl)benzamide (Compound 15, ) - Tetrahydro-2H-pyran-4-ylamino group
- Hydroxypropyl linkage
- LCMS m/z: 396.2 (M+1)
- NMR-confirmed conformation
GPCR-targeted drug candidates
N-(3-(Cyclopropylamino)-1-(3-methyl-1H-indol-2-yl)propyl)-4-methoxybenzamide () - Cyclopropylamino and indole groups
- Methoxy substitution
- Melting point: 177–179°C
- IR/HRMS confirmed
Anticancer or antiviral research

Physicochemical and Functional Differences

  • Solubility : The hydroxyl and tetrahydrofuran groups in Compound 15 enhance aqueous solubility compared to the less polar 3-methylbenzamide analog .
  • Reactivity: The N,O-bidentate directing group in 3-{[(2-Hydroxypropyl)amino]methyl}benzamide facilitates metal coordination, whereas the steric bulk of the 1,1-dimethylethyl group in ’s compound may hinder reactivity .

Biological Activity

3-{[(2-Hydroxypropyl)amino]methyl}benzamide is a compound of significant interest due to its diverse biological activities. This article explores its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

3-{[(2-Hydroxypropyl)amino]methyl}benzamide is classified as a benzamide derivative. Its structure features a benzene ring connected to an amide group, with a hydroxypropyl group attached to the amino function. This unique configuration may enhance its solubility and bioavailability compared to other benzamide derivatives, potentially leading to improved therapeutic outcomes.

Biological Activities

Research indicates that 3-{[(2-Hydroxypropyl)amino]methyl}benzamide exhibits several promising biological activities:

  • Antioxidant Properties : The compound has shown the ability to scavenge free radicals and chelate metal ions, which may contribute to its antioxidant capabilities.
  • Antibacterial Activity : Studies have demonstrated its effectiveness against various bacterial pathogens, suggesting potential applications in treating infections.
  • Anti-inflammatory Effects : Preliminary findings indicate that it may possess anti-inflammatory properties, which could be beneficial in managing inflammatory diseases.
  • Anticancer Potential : The compound's structure suggests it may interact with cellular pathways involved in cancer progression, warranting further investigation into its anticancer effects.

The mechanisms underlying the biological activities of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide are still being elucidated. It is believed that the compound may interact with specific receptors or enzymes that mediate oxidative stress responses. Understanding these interactions is crucial for optimizing its therapeutic potential.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide, a comparison with structurally similar compounds is beneficial:

Compound NameMolecular FormulaNotable Properties
2,3-DimethoxybenzamideC10H13N1O2Antioxidant and antibacterial activities
3-Acetoxy-2-methylbenzamideC10H13N1O2Significant biological activities
2-Amino-N-(3-hydroxypropyl)benzamideC11H16N2O2Antibacterial properties against pathogens
N-(2-Hydroxypropyl)benzamideC10H13N1O2Various pharmaceutical applications

This table highlights the diverse biological activities associated with similar compounds, emphasizing the potential of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide in pharmacological research.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide. For example:

  • Antioxidant Activity Study : In vitro assays demonstrated that the compound effectively reduced oxidative stress markers in cellular models exposed to reactive oxygen species (ROS).
  • Antibacterial Efficacy : The compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values comparable to established antibiotics.
  • Anti-inflammatory Research : Preliminary results indicated that treatment with 3-{[(2-Hydroxypropyl)amino]methyl}benzamide reduced levels of pro-inflammatory cytokines in macrophage models.

These findings underscore the therapeutic potential of this compound across multiple domains.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.